Cas no 108655-63-6 (3-(Trifluoromethyl)isoxazol-5-amine)

• Product Name: 3-(Trifluoromethyl)isoxazol-5-amine
• CAS No: 108655-63-6
• MF: C₄H₃F₃N₂O
• MW: 152.074630975723
• MDL: MFCD04972407
• CID: 128100
• PubChem ID: 13913996
• Update Time: 2025-07-23

3-(Trifluoromethyl)isoxazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(Trifluoromethyl)isoxazol-5-amine
• 3-(Trifluoromethyl)-5-isoxazolamine
• 5-Isoxazolamine,3-(trifluoromethyl)-
• 3-(trifluoromethyl)-1,2-oxazol-5-amine
• 3-TRIFLUOROMETHYL-5-AMINOISOXAZOLE
• 3-Trifluoromethyl-isoxazol-5-ylamine
• 5-Amino-3-(trifluoromethyl)isoxazole
• 5-Isoxazolamine,3-(trifluoromethyl)-(9CI)
• 3-(Trifluoromethyl)-1,2-oxazol-5-amine, 5-Amino-3-(trifluoromethyl)-1,2-oxazole
• PAYOWUGPXPPRPB-UHFFFAOYSA-N
• YNJAVYDUZJPHIU-UHFFFAOYSA-N
• 5-amino-3-trifluoromethylisoxazole
• EN300-50317
• CS-W006573
• 3-(trifluoromethyl)-1,2-oxazol-5-amine;
• 108655-63-6
• 5-Amino-3-(trifluoromethyl)isoxazol
• A895206
• C4H3F3N2O
• SCHEMBL573342
• J-511028
• MFCD04972407
• 5-Isoxazolamine, 3-(trifluoromethyl)-
• DTXSID20552415
• AKOS005072762
• SB30594
• SY031911
• Z381268116
• FD-0252
• STK695718
• DB-059781

• MDL： MFCD04972407
• Inchi： 1S/C4H3F3N2O/c5-4(6,7)2-1-3(8)10-9-2/h1H,8H2
• InChI Key： PAYOWUGPXPPRPB-UHFFFAOYSA-N
• SMILES： FC(C1C=C(N)ON=1)(F)F

Computed Properties

• Exact Mass: 152.02000
• Monoisotopic Mass: 152.01974721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 52Ų

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid
• Density: 1.502
• Melting Point: 53-55°
• Boiling Point: 216.072°C at 760 mmHg
• Flash Point: 84.478°C
• Refractive Index: 1.424
• PSA: 52.05000
• LogP: 1.85680

3-(Trifluoromethyl)isoxazol-5-amine Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280;P305+P351+P338
• HazardClass：IRRITANT
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Isoxazoles

Additional information on 3-(Trifluoromethyl)isoxazol-5-amine

Introduction to 3-(Trifluoromethyl)isoxazol-5-amine (CAS No. 108655-63-6)

3-(Trifluoromethyl)isoxazol-5-amine, identified by the Chemical Abstracts Service Number (CAS No.) 108655-63-6, is a significant compound in the realm of pharmaceutical and agrochemical research. This heterocyclic amine features a trifluoromethyl group attached to an isoxazole core, which imparts unique electronic and steric properties, making it a valuable scaffold for the development of novel bioactive molecules.

The structural motif of 3-(Trifluoromethyl)isoxazol-5-amine consists of an isoxazole ring, a five-membered aromatic structure containing two adjacent oxygen atoms and one nitrogen atom. The presence of the trifluoromethyl group at the 3-position of the isoxazole ring enhances the lipophilicity and metabolic stability of the molecule, which are critical factors in drug design. This modification also influences the electronic properties of the ring, making it more susceptible to nucleophilic attack or metal coordination, depending on the intended application.

In recent years, there has been growing interest in isoxazole derivatives due to their diverse biological activities. The trifluoromethyl group in 3-(Trifluoromethyl)isoxazol-5-amine has been particularly studied for its role in modulating enzyme inhibition and receptor binding. For instance, researchers have explored its potential as an intermediate in synthesizing kinase inhibitors, which are crucial in targeted cancer therapies. The amine functionality at the 5-position provides a handle for further derivatization, allowing chemists to tailor the molecule for specific biological targets.

One of the most compelling aspects of 3-(Trifluoromethyl)isoxazol-5-amine is its versatility in medicinal chemistry. The trifluoromethyl group can participate in various chemical reactions, including nucleophilic substitution and metal-catalyzed cross-coupling reactions, enabling the synthesis of complex derivatives. This flexibility has led to its incorporation into numerous drug candidates that are currently undergoing preclinical or clinical evaluation. For example, derivatives of this compound have shown promise in inhibiting inflammatory pathways by modulating cytokine production and signaling.

The agrochemical industry has also leveraged the properties of 3-(Trifluoromethyl)isoxazol-5-amine to develop novel pesticides and herbicides. The trifluoromethyl group enhances the bioavailability and persistence of agrochemicals, ensuring prolonged activity against pests and weeds. Additionally, the isoxazole core contributes to systemic movement within plants, allowing for more effective distribution of active ingredients. Recent studies have highlighted its role in developing next-generation crop protection agents that are both potent and environmentally sustainable.

From a synthetic chemistry perspective, 3-(Trifluoromethyl)isoxazol-5-amine serves as a key intermediate in constructing more complex molecules. The availability of this compound allows researchers to rapidly explore new chemical spaces without starting from scratch. Advances in flow chemistry and automated synthesis have further facilitated its use in high-throughput screening campaigns, accelerating the discovery process. The ability to modify both the trifluoromethyl and amine functionalities provides chemists with a rich palette for designing molecules with tailored properties.

The pharmacological profile of 3-(Trifluoromethyl)isoxazol-5-amine has been extensively studied in vitro and in vivo. Preclinical data suggest that this compound exhibits inhibitory activity against several enzymes implicated in disease pathways, including proteases and kinases. Its ability to interact with biological targets at both atomic and molecular levels makes it a promising candidate for therapeutic intervention. Researchers have also investigated its potential as an adjuvant in vaccine formulations, where its ability to modulate immune responses could enhance vaccine efficacy.

In conclusion, 3-(Trifluoromethyl)isoxazol-5-amine (CAS No. 108655-63-6) represents a versatile and valuable building block in pharmaceutical and agrochemical research. Its unique structural features—particularly the combination of an isoxazole ring with a trifluoromethyl group—offer numerous opportunities for innovation. As our understanding of biological systems continues to evolve, compounds like this will play an increasingly important role in addressing unmet medical needs and improving agricultural productivity.